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Compound of Interest

Compound Name:
4-Bromo-3-oxo-n-

phenylbutanamide

Cat. No.: B072104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of 4-bromo-3-oxo-N-
phenylbutanamide, a versatile intermediate in organic synthesis. The document outlines the

experimental setup, reagent quantities, reaction conditions, and purification methods.

Introduction
3-oxo-N-phenylbutanamide, also known as acetoacetanilide, is a key precursor in the synthesis

of various chemical entities. Its bromination yields valuable intermediates for the development

of pharmaceuticals and other fine chemicals. The presence of an active methylene group

makes it susceptible to electrophilic substitution, such as bromination. The resulting brominated

compound, 4-bromo-3-oxo-N-phenylbutanamide, is a versatile building block in organic

synthesis, particularly in the construction of heterocyclic compounds.[1] Its utility is

demonstrated in multi-step syntheses where it can be used to build more complex molecular

frameworks.[1]

Data Presentation
The following table summarizes the key quantitative data for the synthesis of 4-bromo-3-oxo-
N-phenylbutanamide.
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Parameter Value Reference

Reactants

Diketene 84 g [2]

Bromine 160 g [2]

Aniline
Appropriate amount (not

specified)
[2]

Triethylamine (Base) 120 g [2]

Dichloromethane (Solvent) 600 g + 50 g for rinsing [2]

Product

Product Name
4-bromo-3-oxo-N-

phenylbutanamide
[2]

Molecular Formula C10H10BrNO2 [1][3]

Molecular Weight 256.1 g/mol [1][2]

Yield 238.2 g [2]

Appearance
Colorless or slightly yellow

crystal
[4]

Storage 2-8°C Refrigerator [5]

Experimental Protocols
This protocol describes a method for the synthesis of 4-bromo-3-oxo-N-phenylbutanamide
starting from diketene.

Materials:

Diketene

Bromine

Aniline
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Triethylamine

Dichloromethane

Reaction flask

Stirring apparatus

Cooling bath

Dropping funnel

Filtration apparatus

Procedure:

Reaction Setup: In a reaction flask equipped with a stirrer and a dropping funnel, add 84 g of

diketene and 600 g of dichloromethane.[2]

Bromination: Cool the mixture to 5°C with stirring.[2] Maintain the system temperature at

15°C while adding 160 g of bromine dropwise to the reaction mixture.[2]

Stirring: After the addition of bromine is complete, stir the reaction solution for 1 hour.[2]

Addition of Base and Aniline: Add 120 g of triethylamine to the mixture.[2] Control the system

temperature at 30°C and gradually add an appropriate amount of aniline dropwise.[2]

Reaction Completion: After the aniline addition is complete, maintain the reaction

temperature at 35°C for 3 hours.[2]

Work-up and Isolation: Cool the reaction product to 3°C and filter the resulting solid.[2]

Purification: Rinse the filter cake with 50 g of dichloromethane.[2]

Drying: Dry the filter cake to obtain 238.2 g of 4-bromo-3-oxo-N-phenylbutanamide.[2]

Visualizations
Experimental Workflow for the Synthesis of 4-bromo-3-oxo-N-phenylbutanamide
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Caption: Synthesis of 4-bromo-3-oxo-N-phenylbutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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